Cas no 1227601-36-6 ((3,5-Dibromopyridin-2-yl)methanol)

• Product Name: (3,5-Dibromopyridin-2-yl)methanol
• CAS No: 1227601-36-6
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 820064
• PubChem ID: 70700823
• Update Time: 2025-07-19

(3,5-Dibromopyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Dibromopyridin-2-yl)methanol
• 3,5-dibromo-2-Pyridinemethanol
• 1227601-36-6
• SB55465
• DB-062090
• 2-Pyridinemethanol, 3,5-dibromo-
• AKOS016006984
• MFCD08704614
• DTXSID90743616
• EN300-1911721
• CS-0268502

• MDL： MFCD08704614
• Inchi： 1S/C6H5Br2NO/c7-4-1-5(8)6(3-10)9-2-4/h1-2,10H,3H2
• InChI Key： IXZGZBJRHIRFRX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CO)Br

Computed Properties

• Exact Mass: 264.87400
• Monoisotopic Mass: 264.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 2.071
• Boiling Point: 306 ºC
• Flash Point: 139 ºC
• PSA: 33.12000
• LogP: 2.09890

Additional information on (3,5-Dibromopyridin-2-yl)methanol

Recent Advances in the Application of (3,5-Dibromopyridin-2-yl)methanol (CAS: 1227601-36-6) in Chemical Biology and Pharmaceutical Research

(3,5-Dibromopyridin-2-yl)methanol (CAS: 1227601-36-6) is a brominated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in organic synthesis, particularly in the development of novel drug candidates and bioactive molecules. Recent studies have highlighted its potential in medicinal chemistry, where it acts as a key intermediate for the synthesis of various pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (3,5-Dibromopyridin-2-yl)methanol in the synthesis of kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of brominated pyridine-based molecules with potent inhibitory activity against tyrosine kinases, which are implicated in several cancer types. The study reported that derivatives of (3,5-Dibromopyridin-2-yl)methanol exhibited improved selectivity and binding affinity compared to earlier generations of kinase inhibitors.

In addition to its role in kinase inhibitor development, (3,5-Dibromopyridin-2-yl)methanol has been explored in the context of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antibacterial compounds using this brominated pyridine derivative. The study found that certain modifications of the (3,5-Dibromopyridin-2-yl)methanol scaffold resulted in compounds with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli.

The compound's mechanism of action and structure-activity relationships (SAR) have been the subject of ongoing research. Computational modeling studies have provided insights into how the bromine atoms and hydroxyl group contribute to molecular interactions with biological targets. These findings are paving the way for the rational design of more effective therapeutics based on the (3,5-Dibromopyridin-2-yl)methanol scaffold.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing (3,5-Dibromopyridin-2-yl)methanol. A 2024 paper in Organic Process Research & Development reported a green chemistry approach that reduces the environmental impact of the synthesis while maintaining high yield and purity. This development is particularly important as the pharmaceutical industry moves toward more sustainable manufacturing practices.

Looking forward, researchers anticipate that (3,5-Dibromopyridin-2-yl)methanol will continue to play a significant role in drug discovery efforts. Its unique chemical properties make it particularly valuable for fragment-based drug design and the development of covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to infectious diseases.

In conclusion, (3,5-Dibromopyridin-2-yl)methanol (CAS: 1227601-36-6) represents an important chemical entity in contemporary medicinal chemistry research. Its versatility as a synthetic building block, combined with the biological activity of its derivatives, ensures its continued relevance in the development of novel therapeutic agents. Ongoing research is expected to further expand the applications of this compound and its analogs in addressing unmet medical needs.